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‘ Compound of Interest

Compound Name: Benzyl[(2-methylphenyl)methylJamine
CAS No.: 76122-58-2
Cat. No.: B1270857

For researchers and professionals in drug development, the precise structural elucidation of aromatic amines is a critical step. The substitution patter

Part 1: Fundamentals of Benzylamine Vibrational Modes

Benzylamine, the parent structure, provides a foundational spectrum from which we can understand the effects of substitution. Its FTIR spectrum is d
Key vibrational modes for a typical primary aromatic amine include:

« N-H Stretching: Two bands typically found in the 3500-3300 cm~! region.[1] These are generally weaker and sharper than the broad O-H bands fro
« N-H Bending (Scissoring): A moderate to strong absorption between 1650-1580 cm~1.[1][2]

« C-N Stretching: For aromatic amines, this appears as a strong band in the 1335-1250 cm~* region.[1][2]

* Aromatic C-H Stretching: Found just above 3000 cm~1 (typically 3100-3000 cm~1).[3]

« Aromatic C=C Ring Stretching: A series of bands, often of variable intensity, in the 1620-1400 cm~1 region.[3]

» C-H Out-of-Plane Bending: Highly diagnostic strong absorptions in the 900-690 cm~1 range, whose positions are sensitive to the ring's substitution

graph "Ortho Substituted Benzylamine Structure" {
layout=neato;
node [shape=circle, style=filled, fontname="Helvetica", fontsize=12];
edge [fontname="Helvetica", fontsize=10];

// Benzene Ring

Cl [label="C", pos="0,1.5!"];

C2 [label="C", pos="-1.3,0.75!"1;
C3 [label="C", pos="-1.3,-0.75!"];
C4 [label="C", pos="0,-1.5!"1;

C5 [label="C", pos="1.3,-0.75!"];
C6 [label="C", pos="1.3,0.75!"1;

// Substituents

CH2 [label="CH:", pos="0,2.8!", shape=plaintext, fontcolor="#202124"];

NH2 [label="NH:2", pos="0,4.1!", shape=plaintext, fontcolor="#202124"1;

R [label="R", pos="-2.4,1.5!", shape=plaintext, fontcolor="#EA4335", fontsize=14, fontname="Helvetica-Bold"];
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// Bonds

Cl -- C2 [label="C=C"1;

C2 -- C3 [label="C-C"1;

C3 -- C4 [label="C=C"1;

C4 -- C5 [label="C-C"1;

C5 -- C6 [label="C=C"1;

C6 -- C1 [label="C-C"1;

Cl -- CH2 [label="C-C", color="#4285F4"];
CH2 -- NH2 [label="C-N", color="#34A853"];
C2 -- R [label="C-R", color="#EA4335"];

// Highlight Key Vibrations with invisible nodes and colored edges

node [shape=plaintext, fontsize=10];

edge [style=dashed, arrowhead=vee];

Vibl [label="N-H Stretch", pos="1.5,4.1!", fontcolor="#5F6368"];

Vib2 [label="C-N Stretch", pos="1.5,3.3!", fontcolor="#34A853"];

Vib3 [label="Aromatic C-H\nOut-of-Plane Bend", pos="-3,-1.5!", fontcolor="#EA4335"];

NH2 -- Vibl [color="#5F6368", style=invis];
// Dummy nodes for edge routing

dummy cn [pos="0.7,3.45!", style=invis];
dummy _cn -- Vib2 [color="#34A853"];

Caption: Standard workflow for ATR-FTIR analysis of a liquid sample.

Conclusion

FTIR spectroscopy is an indispensable tool for the structural verification of substituted benzylamines. For o
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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